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Compound of Interest

Compound Name: Quinol sulfate

Cat. No.: B100455

An In-depth Technical Guide to Quinol Sulfate: Physical and Chemical Properties for
Researchers and Drug Development Professionals

Introduction

Quinol sulfate, also known as hydroquinone sulfate, is an aryl sulfate and a primary metabolite
of hydroquinone.[1][2] As a product of Phase Il xenobiotic metabolism, it plays a crucial role in
the detoxification and excretion of hydroquinone, a compound with widespread industrial and
environmental relevance.[3][4] This technical guide provides a comprehensive overview of the
physical and chemical properties of quinol sulfate, detailed experimental protocols, and its
role in biological systems. The information is tailored for researchers, scientists, and
professionals in drug development who require a deep understanding of this compound's
behavior.

Core Physical and Chemical Properties

Quinol sulfate's properties are dictated by the presence of a phenolic hydroxyl group and an
acidic sulfate moiety on a benzene ring. These features influence its solubility, reactivity, and
biological interactions.

Identifiers and Molecular Characteristics
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Property Value Reference

IUPAC Name it—I?;/tZroxyphenyl) hydrogen 3]

CAS Number 17438-29-8 [5]

Molecular Formula CeHeOsS [31[5]

Molecular Weight 190.18 g/mol [3]

Canonical SMILES C1=CC(ECC=CI0)05(=0) [31[5]
(=0)O

Property Value Reference

Density 1.669 g/cm3 [415]

Melting Point Data not readily available

Boiling Point Data not readily available [5]

Water Solubility Slightly soluble; enhanced in
ater Solubili
alkaline solutions

[3](6]

LogP 1.65460 [5]

XLogP3 0.6 [5]
Behaves as a strong acid due

pKa . [3]
to the sulfonic acid group

Exact Mass 189.99359446 Da [5]

Complexity 221 [5]

Hydrogen Bond Donor Count 2

[5]

Hydrogen Bond Acceptor

Count

[5]

Rotatable Bond Count 2

[5]
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Chemical Reactivity and Stability

Quinol sulfate exhibits reactivity characteristic of both phenols and sulfonic acids.

» Acid-Base Properties: The sulfonic acid group makes quinol sulfate a strong acid in
aqueous solutions, readily donating a proton.[3] At physiological pH (7.3), it exists
predominantly as its conjugate base, quinol sulfate(1-).[4][7]

+ Redox Behavior: As a derivative of hydroquinone, it can participate in redox reactions,
though its reactivity is modulated by the sulfate group.[3] The sulfation generally neutralizes
the high reactivity of the parent hydroquinone.[3]

 Stability and Degradation: Quinol sulfate shows greater stability under physiological
conditions compared to hydroquinone.[3] However, it is susceptible to degradation through
several pathways:

o Enzymatic Hydrolysis: Sulfatase enzymes, particularly in the liver and kidneys, can cleave
the sulfate group, regenerating hydroquinone.[3]

o pH Sensitivity: The compound is more stable at lower (acidic) pH and degrades rapidly in
alkaline conditions.[8]

o Forced Degradation: Studies on related quinones show susceptibility to thermal and
oxidative stress, with less degradation under hydrolytic (acid and base) conditions.[9]

Experimental Protocols

This section details methodologies for the synthesis and analysis of quinol sulfate.

Synthesis Protocols

Method 1: Direct Sulfation of Hydroquinone
This method involves the direct reaction of hydroquinone with a sulfonating agent.

e Reactants: Hydroquinone and concentrated sulfuric acid.[3]
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e Procedure: Dissolve hydroquinone (1 mole) in a suitable solvent. Slowly add concentrated
sulfuric acid (1 mole) while maintaining controlled temperature conditions to prevent
unwanted side reactions.

o Reaction: The sulfuric acid directly sulfonates one of the hydroxyl groups on the
hydroguinone molecule.

 Purification: The product can be isolated and purified using crystallization or
chromatographic techniques.

Method 2: Anion Exchange for lonic Liquid Synthesis

This protocol describes the synthesis of a quinol sulfate-based ionic liquid, demonstrating a
versatile synthetic route.[10]

Preparation of Precursor: Synthesize 1-butyl-3-methylimidazolium chloride ((BMIM)(CI)) by
reacting N-methylimidazole with butylchloride under reflux at 70°C for 72 hours.[10]

e Anion Exchange: Dissolve the (BMIM)(CI) precursor (0.137 mol) in methanol. Add an excess
of potassium hydroquinone sulfonate (0.157 mol).[10]

e Reaction: Stir the mixture at room temperature for 72 hours. A precipitate of potassium
chloride (KCI) will form as the hydroquinone sulfonate anion replaces the chloride anion.[10]

« |solation: Remove the KCI precipitate by filtration. Add dry acetone to precipitate any
remaining impurities, repeating this step 3-4 times.[10]

e Final Product: Remove solvents using a rotary evaporator and dry the resulting viscous liquid
under a high vacuum at 60°C for 24 hours.[10]

Analytical Protocols

Method 1: Detection by HPLC-MS/MS

This is a highly sensitive method for quantifying quinol sulfate in biological matrices like urine.

[3]

o Sample Preparation: Acidify the urine sample using dilute hydrochloric acid.
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o Chromatography: Inject the prepared sample into a High-Performance Liquid
Chromatography (HPLC) system equipped with a suitable reverse-phase column.

o Separation: Use a gradient elution program with a mobile phase consisting of an aqueous
component (e.g., water with formic acid) and an organic component (e.g., acetonitrile or
methanol) to separate quinol sulfate from other metabolites.

o Detection: Couple the HPLC outflow to a Mass Spectrometer (MS/MS). Use electrospray
ionization (ESI) in negative ion mode to detect the deprotonated molecule [M-H]~.

o Quantification: Monitor specific parent-to-daughter ion transitions for quinol sulfate to
ensure specificity and quantify the concentration based on a standard curve.

Method 2: General Test for Sulfate lons
This is a qualitative chemical test to confirm the presence of the sulfate moiety.[11]
e Sample Preparation: Prepare an aqueous solution of the sample.

 Acidification: Add a few drops of dilute hydrochloric acid (HCI) to the solution. This step is
crucial to remove interfering ions, such as carbonate, that might also form a precipitate with
barium.[11]

e Precipitation: Add a few drops of barium chloride (BaClz) solution.

o Observation: If sulfate ions are present, a dense white precipitate of barium sulfate (BaSOa)
will form.[11]

Biological Role and Signaling Pathways

Quinol sulfate is a key player in the metabolism of hydroquinone, a xenobiotic compound. Its
formation is a critical detoxification step.

Metabolic Pathway

The primary metabolic fate of hydroquinone is conjugation to form more water-soluble
derivatives for excretion.[3]
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Phase Il Metabolism: In the liver, hydroquinone undergoes sulfation, a reaction catalyzed by

sulfotransferase enzymes, predominantly SULT1A1 in humans.[3]

5'-phosphosulfate (PAPS).[3]

Cofactor: The sulfonate group is transferred from the universal donor 3'-phosphoadenosine-

Formation of Quinol Sulfate: This enzymatic reaction yields quinol sulfate, which is

significantly more water-soluble than its parent compound.

o Excretion: Due to its increased polarity, quinol sulfate is efficiently eliminated from the body

via renal clearance, involving organic anion transporters (OATs).[3] Urinary sulfate

conjugates can account for over 40% of hydroquinone metabolites.[3]
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Caption: Metabolic pathway of hydroquinone to quinol sulfate.
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Role in Signaling Pathways

While quinol sulfate itself is primarily a metabolite, its parent compound, hydroquinone, and
related quinones are known to modulate key cellular signaling pathways involved in
inflammation and apoptosis. The dynamic equilibrium between quinol sulfate and free
hydroquinone can prolong cellular exposure to reactive oxygen species (ROS), potentially
impacting these pathways.[3] Marine hydroquinones, for instance, have been shown to
interfere with TNF-a-mediated signaling to prevent inflammation.[12] Natural products with
quinone structures can also modulate pathways such as NF-kB, MAPK, and PI3K/Akt, which
are critical in cancer and inflammation.[13][14]

Inflammatory Signaling Modulation
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N\
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Caption: Modulation of inflammatory pathways by hydroquinone derivatives.

Applications and Relevance

The unique properties of quinol sulfate make it relevant in several scientific and industrial

domains.
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e Biomonitoring: As a stable and persistent metabolite, quinol sulfate serves as a reliable
biomarker for assessing occupational or environmental exposure to hydroquinone.[3]

o Pharmaceutical Research: Understanding its metabolic pathway is crucial for drug
development, especially in studying the metabolism and potential toxicity profiles of drugs
containing a hydroquinone moiety.[3]

 Industrial Applications: In the photographic industry, the enhanced solubility and stability of
quinol sulfate compared to hydroquinone make it a valuable component in color developer
solutions, such as in the E6 processing system.[3]

Logical Relationships of Quinol Sulfate

Chemical Structure Physical Properties

Sulfate Group (-OSO3H) =
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| Biological Role
Quinol Sulfate I
i
Phenolic -OH Group Increased Water Solubility Xenobiotic Metabolite Exposure Biomarker
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Caption: Key properties and roles of Quinol Sulfate.

Conclusion

Quinol sulfate is more than a simple metabolite; it is a compound with distinct chemical
properties that have implications for toxicology, environmental science, and industrial
chemistry. Its formation represents a critical detoxification pathway, while its stability makes it
an excellent biomarker. The experimental protocols and pathway analyses provided in this
guide offer a solid foundation for professionals engaged in research and development involving
hydroquinone and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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